Cas no 2680828-08-2 (tert-butyl N-6-chloro-2-(furan-3-yl)pyrimidin-4-yl-N-methylcarbamate)

• Product Name: tert-butyl N-6-chloro-2-(furan-3-yl)pyrimidin-4-yl-N-methylcarbamate
• CAS No: 2680828-08-2
• MF: C₁₄H₁₆ClN₃O₃
• MW: 309.748142242432
• CID: 5636284
• PubChem ID: 165921725
• Update Time: 2025-06-08

tert-butyl N-6-chloro-2-(furan-3-yl)pyrimidin-4-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28292038
• tert-butyl N-[6-chloro-2-(furan-3-yl)pyrimidin-4-yl]-N-methylcarbamate
• 2680828-08-2
• tert-butyl N-6-chloro-2-(furan-3-yl)pyrimidin-4-yl-N-methylcarbamate

• Inchi： 1S/C14H16ClN3O3/c1-14(2,3)21-13(19)18(4)11-7-10(15)16-12(17-11)9-5-6-20-8-9/h5-8H,1-4H3
• InChI Key： XAZIZNJSCRWIIA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(C2=COC=C2)=N1)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 309.0880191g/mol
• Monoisotopic Mass: 309.0880191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 68.5Ų

Additional information on tert-butyl N-6-chloro-2-(furan-3-yl)pyrimidin-4-yl-N-methylcarbamate

Comprehensive Overview of tert-butyl N-6-chloro-2-(furan-3-yl)pyrimidin-4-yl-N-methylcarbamate (CAS No. 2680828-08-2)

The compound tert-butyl N-6-chloro-2-(furan-3-yl)pyrimidin-4-yl-N-methylcarbamate (CAS No. 2680828-08-2) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique pyrimidine core and furan substituent, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which include a chloro group at the 6-position and a tert-butyl carbamate moiety, making it a versatile intermediate for further chemical modifications.

In recent years, the demand for heterocyclic compounds like tert-butyl N-6-chloro-2-(furan-3-yl)pyrimidin-4-yl-N-methylcarbamate has surged due to their relevance in designing novel therapeutics. The pyrimidine scaffold, in particular, is a cornerstone in many FDA-approved drugs, targeting a wide range of diseases. This compound's furan-3-yl group adds another layer of complexity and functionality, often associated with improved pharmacokinetic properties. As such, it is frequently discussed in forums and publications focusing on small molecule drug discovery and structure-activity relationship (SAR) studies.

One of the most frequently asked questions about CAS No. 2680828-08-2 revolves around its synthetic accessibility and scalability. Chemists are keen to understand the optimal routes for its preparation, including key steps like pyrimidine ring formation and carbamate protection. The compound's stability under various conditions is another hot topic, especially for those working on high-throughput screening or combinatorial chemistry. Additionally, its compatibility with common cross-coupling reactions makes it a valuable building block for creating diverse chemical libraries.

From an industrial perspective, tert-butyl N-6-chloro-2-(furan-3-yl)pyrimidin-4-yl-N-methylcarbamate is often highlighted in discussions about green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalysts and solvents to minimize waste and energy consumption during its production. This aligns with the growing trend of environmentally benign chemical processes, which is a priority for many pharmaceutical companies aiming to reduce their carbon footprint.

Another area of interest is the compound's potential role in targeted therapy. Given the increasing focus on personalized medicine, molecules like CAS No. 2680828-08-2 are being evaluated for their ability to interact with specific biological targets. Computational studies, including molecular docking and quantitative structure-activity relationship (QSAR) modeling, are often employed to predict its binding affinity and selectivity. These insights are invaluable for accelerating the drug development pipeline.

In summary, tert-butyl N-6-chloro-2-(furan-3-yl)pyrimidin-4-yl-N-methylcarbamate (CAS No. 2680828-08-2) represents a fascinating case study in modern chemical research. Its multifaceted applications, from medicinal chemistry to sustainable synthesis, underscore its importance in both academic and industrial settings. As the scientific community continues to unravel its full potential, this compound is poised to remain a subject of intense investigation and innovation.